molecular formula C17H18Cl2N4O3S B2651513 8-(3-Chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione CAS No. 372496-17-8

8-(3-Chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione

Cat. No. B2651513
CAS RN: 372496-17-8
M. Wt: 429.32
InChI Key: PCISSLHEVNAOIG-UHFFFAOYSA-N
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Description

The compound “8-(3-Chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione” is a unique chemical with the linear formula C18H20Cl2N4O5S . It has a molecular weight of 475.354 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .

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properties

CAS RN

372496-17-8

Product Name

8-(3-Chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione

Molecular Formula

C17H18Cl2N4O3S

Molecular Weight

429.32

IUPAC Name

8-(3-chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione

InChI

InChI=1S/C17H18Cl2N4O3S/c1-21-14-13(15(25)22(2)17(21)26)23(8-10-5-3-4-6-12(10)19)16(20-14)27-9-11(24)7-18/h3-6,11,24H,7-9H2,1-2H3

InChI Key

PCISSLHEVNAOIG-UHFFFAOYSA-N

SMILES

CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC(CCl)O)CC3=CC=CC=C3Cl

solubility

not available

Origin of Product

United States

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